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Compound of Interest

Compound Name: SYBR Green Il (lonic form)

Cat. No.: B12380428

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectral
properties and applications of SYBR Green Il, a highly sensitive fluorescent dye essential for
the detection and quantification of nucleic acids. This document details its mechanism of
action, spectral characteristics, and provides explicit protocols for its use in laboratory settings.

Core Principles and Spectral Properties

SYBR Green Il is a cyanine dye that exhibits a significant increase in fluorescence upon
binding to nucleic acids, particularly single-stranded DNA (ssDNA) and RNA.[1][2] This property
makes it an invaluable tool for various molecular biology applications. The dye has low intrinsic
fluorescence in solution and its fluorescence quantum yield is substantially enhanced when it
intercalates or binds to the minor groove of nucleic acids. This interaction restricts the
conformational rotation of the dye molecule, leading to a dramatic increase in fluorescence
emission.

The key spectral properties of SYBR Green Il are summarized in the table below, providing a
direct comparison of its performance with different nucleic acid types.
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Property Value Nucleic Acid Reference
Excitation Maximum
497 nm RNA/ssDNA [3]
(Aex)
~254 nm (secondary
RNA/ssDNA [31[4]
peak)
Emission Maximum
520 nm RNA/ssDNA [31141[5]
(Aem)
Quantum Yield (®) ~0.54 RNA [3]
~0.36 dsDNA [3]
Ethidium Bromide with
~0.07 [3]
RNA
Molar Extinction ) ]
o Not Publicly Available
Coefficient (€)
For SYBR Green [:
58,000 M~icm™t at dsDNA [6]

495 nm

Mechanism of Fluorescence

The fluorescence of SYBR Green Il is dependent on its interaction with nucleic acids. In its
unbound state, the molecule can freely rotate around its chemical bonds, which leads to non-
radiative decay of its excited state and thus, very low fluorescence. Upon binding to RNA or
ssDNA, the dye molecule becomes more rigid, reducing the vibrational and rotational energy
loss. This stabilization of the excited state results in a significant increase in the fluorescence
guantum yield. The primary binding mode is thought to be a combination of intercalation
between base pairs and binding to the minor groove.
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Perform Gel
Electrophoresis

:

Prepare SYBR Green Il
Staining Solution
(1:5,000 to 1:10,000 dilution)

'

Incubate Gel in
Staining Solution
(10-40 min, RT, dark)

:

Visualize Gel
(UV or Blue-light transilluminator)

Safe Handling Proper Disposal
Wear PPE Handle DMSO stock Treat with
(Gloves, Safety Glasses) with extra caution Activated Charcoal
Incinerate

Contaminated Charcoal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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